Cas no 77326-46-6 (Methyl 2-cyano-3-nitrobenzoate)

• Product Name: Methyl 2-cyano-3-nitrobenzoate
• CAS No: 77326-46-6
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• MDL: MFCD25967115
• CID: 2093669
• Update Time: 2025-04-21

Methyl 2-cyano-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-nitrobenzoate
• AK164361
• 2-carbomethoxy-6-nitrobenzonitrile
• AX8274822

• MDL： MFCD25967115
• Inchi： 1S/C9H6N2O4/c1-15-9(12)6-3-2-4-8(11(13)14)7(6)5-10/h2-4H,1H3
• InChI Key： IKKNSRWBYKCBBC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C=1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140-142 ºC (ethyl acetate hexane )
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives